7-fluoro-1-({2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-4-propyl[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one

• IUPAC Name: 7-fluoro-1-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]sulfanyl-4-propyl-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• InChI: InChI=1S/C24H24F2N6O2S/c1-2-9-31-22(34)17-14-16(25)7-8-19(17)32-23(31)27-28-24(32)35-15-21(33)30-12-10-29(11-13-30)20-6-4-3-5-18(20)26/h3-8,14H,2,9-13,15H2,1H3
• InChI Key: FSTGLRYSHJGITI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CC(=C2)F)N3C1=NN=C3SCC(=O)N4CCN(CC4)C5=CC=CC=C5F
• Molecular Formula: C24H24F2N6O2S
• Molecular Weight: 498.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a triazoloquinazolinone group, a piperazine ring, and a thioether linkage. These groups are common in many pharmaceuticals and could potentially give this compound a variety of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the triazoloquinazolinone core, followed by the introduction of the piperazine ring and the thioether linkage. Unfortunately, without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would likely have a rigid, planar triazoloquinazolinone core, with the piperazine ring and the thioether-linked propyl group adding some three-dimensionality to the molecule.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promising activity in initial tests, it could be further optimized and potentially developed into a drug.